Cas no 2229220-48-6 (tert-butyl N-{2-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropyl}carbamate)

• Product Name: tert-butyl N-{2-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropyl}carbamate
• CAS No: 2229220-48-6
• MF: C₁₄H₂₆N₄O₂S
• MW: 314.446841716766
• CID: 6359403
• PubChem ID: 165621987
• Update Time: 2025-08-03

tert-butyl N-{2-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropyl}carbamate
• tert-butyl N-{2-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propyl}carbamate
• 2229220-48-6
• EN300-1901081

• Inchi： 1S/C14H26N4O2S/c1-9-11(21-12(17-9)18(5)6)7-10(15)8-16-13(19)20-14(2,3)4/h10H,7-8,15H2,1-6H3,(H,16,19)
• InChI Key： BKOCYGADELMVJR-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 314.17764726g/mol
• Monoisotopic Mass: 314.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų

Additional information on tert-butyl N-{2-amino-3-2-(dimethylamino)-4-methyl-1,3-thiazol-5-ylpropyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propyl}carbamate (CAS No. 2229220-48-6)

tert-butyl N-{2-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propyl}carbamate (CAS No. 2229220-48-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, features a unique thiazole core coupled with a carbamate protecting group, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine and targeted therapy.

The molecular structure of tert-butyl N-{2-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propyl}carbamate includes a dimethylamino-thiazole moiety, which is known for its bioactivity in modulating protein-protein interactions. Its CAS No. 2229220-48-6 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in synthetic chemistry. Recent studies highlight its role in optimizing drug bioavailability and blood-brain barrier (BBB) penetration, addressing key challenges in neurodegenerative disease research.

From a synthetic perspective, this compound exemplifies modern green chemistry principles, as researchers explore solvent-free and catalytic methods for its production. The tert-butyl carbamate (Boc) group is a cornerstone in peptide synthesis, and its presence in this molecule underscores its utility in solid-phase peptide synthesis (SPPS). With the rise of AI-driven drug design, computational tools are increasingly used to predict the reactivity and binding affinity of derivatives of CAS No. 2229220-48-6.

In the context of user search trends, queries such as "thiazole derivatives in drug discovery" and "Boc-protected amino thiazoles" often lead to this compound. Its structural complexity also makes it a subject of interest in NMR spectroscopy and mass spectrometry analyses, techniques critical for quality control in pharmaceutical manufacturing. Furthermore, the compound's potential in cancer immunotherapy and antibody-drug conjugates (ADCs) aligns with cutting-edge oncology research.

Regulatory and safety profiles of tert-butyl N-{2-amino-3-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]propyl}carbamate are rigorously documented, ensuring compliance with global standards like ICH guidelines and REACH. As the demand for high-purity intermediates grows, suppliers emphasize scalable synthesis routes and GMP-compliant production. This compound's versatility positions it at the intersection of medicinal chemistry and industrial biotechnology, driving innovation in both fields.

In summary, CAS No. 2229220-48-6 represents a nexus of synthetic utility and therapeutic potential. Its multifaceted applications—from small-molecule inhibitors to peptide mimetics—make it a staple in research laboratories worldwide. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation drug development.